Cas no 88355-67-3 ((1E)-N-[2-(4-benzylphenoxy)ethoxy]propan-1-imine)
![(1E)-N-[2-(4-benzylphenoxy)ethoxy]propan-1-imine structure](https://www.kuujia.com/scimg/cas/88355-67-3x500.png)
88355-67-3 structure
Product name:(1E)-N-[2-(4-benzylphenoxy)ethoxy]propan-1-imine
(1E)-N-[2-(4-benzylphenoxy)ethoxy]propan-1-imine Chemical and Physical Properties
Names and Identifiers
-
- (1E)-N-[2-(4-benzylphenoxy)ethoxy]propan-1-imine
- LogP
- (E)-N-[2-(4-benzylphenoxy)ethoxy]propan-1-imine
- N-(2-(4-Benzylphenoxy)ethoxy)propan-1-imine
- 88355-67-3
-
- Inchi: InChI=1S/C18H21NO2/c1-2-12-19-21-14-13-20-18-10-8-17(9-11-18)15-16-6-4-3-5-7-16/h3-12H,2,13-15H2,1H3/b19-12+
- InChI Key: JQDBBYCUMONZQH-XDHOZWIPSA-N
- SMILES: CCC=NOCCOC1=CC=C(C=C1)CC2=CC=CC=C2
Computed Properties
- Exact Mass: 283.157228913Da
- Monoisotopic Mass: 283.157228913Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 21
- Rotatable Bond Count: 8
- Complexity: 279
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 30.8Ų
- XLogP3: 4.4
(1E)-N-[2-(4-benzylphenoxy)ethoxy]propan-1-imine Related Literature
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N. D. Vinh,N. V. Dang,T. T. Trang,H. T. Van,T. T. Thao,L. T. Hue,P. T. Tho RSC Adv., 2020,10, 11957-11965
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Yan Song,Xiaocha Wang,Wenbo Mi Phys. Chem. Chem. Phys., 2017,19, 7721-7727
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Valerio Giannellini,Massimo Bambagiotti-Alberti,Bruno Bruni,Massimo Di Vaira New J. Chem., 2006,30, 647-653
88355-67-3 ((1E)-N-[2-(4-benzylphenoxy)ethoxy]propan-1-imine) Related Products
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